Cas no 955965-08-9 (Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a thienyl-thiazole moiety and a trifluoromethyl group. Its molecular structure combines electron-rich aromatic systems with a polar trifluoromethyl group, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The ethyl ester group improves solubility and reactivity, facilitating further functionalization. This compound is particularly valuable in medicinal chemistry for its ability to serve as a scaffold for bioactive molecules, owing to its balanced lipophilicity and steric properties. Its stability under standard conditions makes it suitable for diverse synthetic applications.

Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate structure

955965-08-9 structure

Product Name:Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

CAS No:955965-08-9

MF:

MW:

CID:4667415

Update Time:2025-05-20

Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 1-[4-(2-THIENYL)-1,3-THIAZOL-2-YL]-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE
- ethyl 1-(4-thiophen-2-yl-1,3-thiazol-2-yl)-5-(trifluoromethyl)pyrazole-4-carboxylate
- Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E152725-25mg	Ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9		25mg	$ 230.00	2022-06-05
TRC	E152725-50mg	Ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9		50mg	$ 380.00	2022-06-05
Ambeed	A911053-1g	Ethyl 1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	90%	1g	$611.0	2025-04-14
Key Organics Ltd	3T-0874-1MG	ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	3T-0874-5MG	ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	3T-0874-10MG	ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	3T-0874-0.5G	ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	3T-0874-1G	ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	3T-0874-5G	ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	3T-0874-10G	ethyl 1-[4-(2-thienyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate	955965-08-9	>90%	10g	£5775.00	2023-09-07

Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 955965-08-9)

Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 955965-08-9) is a novel heterocyclic compound that has recently garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a thienyl-thiazole-pyrazole hybrid scaffold and a trifluoromethyl group. These structural motifs are known to enhance pharmacokinetic properties and improve binding affinity to target proteins. The compound has been investigated for its inhibitory effects on various enzymes, including kinases and proteases, which are implicated in diseases such as cancer, inflammation, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate as a potential kinase inhibitor. The study demonstrated that the compound exhibited potent inhibitory activity against a panel of kinases, with IC50 values in the nanomolar range. Molecular docking studies further revealed that the compound binds to the ATP-binding site of the target kinases, suggesting a competitive inhibition mechanism.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers found that Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate significantly reduced the production of pro-inflammatory cytokines in vitro, indicating its potential as a lead compound for the development of new anti-inflammatory drugs. The study also noted the compound's favorable toxicity profile in preliminary cytotoxicity assays.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications to improve these characteristics while maintaining or enhancing biological activity. For instance, a 2024 study in ACS Medicinal Chemistry Letters reported the synthesis of analogs with improved aqueous solubility by introducing polar substituents on the pyrazole ring.

In conclusion, Ethyl 1-4-(2-thienyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate represents a promising scaffold for drug discovery, with demonstrated activity against multiple therapeutic targets. Ongoing research is expected to further elucidate its mechanism of action and expand its potential applications in treating various diseases. Future studies should prioritize in vivo efficacy and safety evaluations to advance this compound toward clinical development.